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An In-depth Technical Guide to the Physicochemical Properties of 1,4-Butanediol Diglycidyl
Ether (BDDGE)

Foreword: A Senior Application Scientist's
Perspective
1,4-Butanediol diglycidyl ether, commonly known as BDDGE, is a molecule of significant

utility, bridging the gap between material science and biomedical applications. In my years of

experience, I've seen it employed primarily as a reactive diluent to tame the viscosity of unruly

epoxy formulations and, more critically, as a premier crosslinking agent for creating

sophisticated hydrogels. Its dual-ended reactive epoxide groups are the key to its functionality,

allowing it to form stable ether linkages that build robust, three-dimensional polymer networks.

This guide is structured to provide a comprehensive understanding of BDDGE, moving from its

fundamental identity and properties to its chemical behavior, analysis, and safe handling. The

intent is not merely to present data but to explain the causality behind these properties and the

rationale for the analytical methods used to characterize them. For researchers in drug

development and biomaterials, understanding the purity, reactivity, and residual analysis of

BDDGE is paramount, as these factors directly impact the safety, stability, and efficacy of the

final product, be it a dermal filler or a scaffold for tissue engineering.
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1,4-Butanediol diglycidyl ether is a long-chain, aliphatic diepoxide. It is most frequently used

as a homobifunctional crosslinking agent and a reactive diluent for epoxy resins.[1][2] Its

chemical structure features a flexible four-carbon butanediol core flanked by two glycidyl ether

groups. These terminal epoxide rings are the sites of its chemical reactivity.

Common Synonyms:

1,4-Bis(2,3-epoxypropoxy)butane[3][4]

1,4-Bis(glycidyloxy)butane[3]

Tetramethylene glycol diglycidyl ether[3][5]

BDDE[5]

Key Identifiers:

CAS Number: 2425-79-8[4][6]

IUPAC Name: 2-[[4-(2-oxiranylmethoxy)butoxy]methyl]oxirane

Molecular Formula: C₁₀H₁₈O₄[4][7]

InChIKey: SHKUUQIDMUMQQK-UHFFFAOYSA-N[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. sfdchem.com [sfdchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b7798787?utm_src=pdf-body-img
https://www.benchchem.com/product/b7798787?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/exploring-the-uses-and-prepara-id146976.html
https://www.sfdchem.com/chemical-auxiliary-agent/1-4-butanediol-diglycidyl-ether.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 1,4-Butanediol diglycidyl ether - Wikipedia [en.wikipedia.org]

4. chemimpex.com [chemimpex.com]

5. echemi.com [echemi.com]

6. biosynth.com [biosynth.com]

7. 1,4-Butanediol diglycidyl ether | C10H18O4 | CID 17046 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [physicochemical properties of 1,4-butanediol diglycidyl
ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798787#physicochemical-properties-of-1-4-
butanediol-diglycidyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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